Cas no 135995-76-5 (Docosanamide, N-(4-nitrophenyl)-)

• Product Name: Docosanamide, N-(4-nitrophenyl)-
• CAS No: 135995-76-5
• MF: C₂₈H₄₈N₂O₃
• MW: 460.692328453064
• CID: 1239152
• Update Time: 2024-08-04

Docosanamide, N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Docosanamide, N-(4-nitrophenyl)-

• Inchi： 1S/C28H48N2O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-28(31)29-26-22-24-27(25-23-26)30(32)33/h22-25H,2-21H2,1H3,(H,29,31)
• InChI Key： SXTVUSGYZQLOTG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1)(=O)CCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 460.36674

Experimental Properties

• Density: 0.991±0.06 g/cm3(Predicted)
• Melting Point: 94-96 °C(Solv: chloroform (67-66-3))
• Boiling Point: 601.6±38.0 °C(Predicted)
• PSA: 72.24
• pka: 13.83±0.70(Predicted)